

Flumatinib vs imatinib dasatinib inhibitory potency Ph+ ALL cell lines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flumatinib

CAS No.: 895519-90-1

Cat. No.: S547876

Get Quote

Inhibitory Potency in Ph+ ALL Cell Lines

Tyrosine Kinase Inhibitor (TKI)	IC ₅₀ Value (μmol/L)	Experimental Cell Line
Flumatinib	1.56	SUP-B15 (Ph+ ALL)
Dasatinib	10.0	SUP-B15 (Ph+ ALL)
Imatinib	20.0	SUP-B15 (Ph+ ALL)

Table based on data from a 2023 study [1].

Detailed Experimental Data and Protocols

The comparative data in the table comes from a cytology experiment performed on the **SUP-B15 cell line**, which is a human Ph+ ALL cell line [1].

- Experimental Objective:** The study aimed to compare the direct anti-leukemic effects of **flumatinib**, dasatinib, and imatinib on Ph+ ALL cells *in vitro* [1].
- Cell Proliferation Assay:** The **CCK-8 colorimetry** assay was used to measure cell viability. This method works by detecting the activity of cellular dehydrogenases; a higher signal indicates more

viable cells [1].

- **Procedure Summary:** SUP-B15 cells in their logarithmic growth phase were inoculated into 96-well plates. The cells were then exposed to a range of concentrations for each TKI and incubated for 24 hours. After adding the CCK-8 solution and a further 4-hour incubation, the absorbance was measured with an enzyme-labeled instrument to determine the IC₅₀ values (the concentration required for 50% inhibition of cell growth) [1].
- **Key Finding:** The study concluded that, based on this pharmacodynamic analysis, **flumatinib exerted the most potent inhibitory effect on the Ph+ ALL cell lines** compared to imatinib and dasatinib [1].

TKI Concentration Across Body Compartments

The same 2023 study also measured the concentration of these TKIs in different body compartments, which is crucial for understanding their potential efficacy and ability to reach sites like the central nervous system [1].

TKI	Concentration Order (Highest to Lowest)	Blood-Brain Barrier Penetration
Flumatinib	Bone marrow > Serum > Cerebrospinal fluid (CSF)	High probability
Dasatinib	Serum > Bone marrow > Cerebrospinal fluid (CSF)	Low (CSF concentration below detection limit in this study)
Imatinib	Serum > Bone marrow > Cerebrospinal fluid (CSF)	Not specified in this context

Data adapted from [1].


The high concentration of **flumatinib** in the bone marrow, where leukemia cells originate and proliferate, and its ability to cross the blood-brain barrier, may contribute to its overall efficacy and potential to prevent central nervous system leukemia [1].

Interpretation and Context of the Findings

While the *in vitro* data suggests **flumatinib** is more potent, you should consider this information within a broader context.

- **Clinical Correlation is Key:** Superior performance in a cell line does not automatically translate to superior clinical outcomes in patients. Clinical efficacy depends on many factors, including drug metabolism, patient tolerance, and long-term disease control [2] [3].
- **Clinical Evidence for Other TKIs:** Large clinical trials have established that **dasatinib is superior to imatinib** in treating adult patients with Ph+ ALL, leading to significantly higher complete molecular response rates and improved survival [2] [4]. Real-world studies in Chronic Myeloid Leukemia (CML) have also shown that second-generation TKIs (nilotinib, dasatinib, **flumatinib**) generally lead to faster and deeper responses than imatinib [3] [5].
- **Safety Profile:** The choice of TKI also depends on their distinct safety and tolerability profiles, which are determined through clinical experience rather than laboratory models.

The following diagram illustrates the logical relationship between the experimental findings and their clinical implications, highlighting both the strengths of the *in vitro* data and the necessary considerations for its application.



[Click to download full resolution via product page](#)

In summary, for your research and development objectives:

- **For a direct *in vitro* potency comparison:** The evidence clearly indicates **flumatinib is more potent than imatinib and dasatinib** in inhibiting Ph+ ALL cell line growth.
- **For informing clinical strategy:** While **flumatinib** is promising, **dasatinib currently has stronger evidence from clinical trials supporting its use in Ph+ ALL** [2]. The clinical profile of **flumatinib** in Ph+ ALL is still being established.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Basic and clinical study of efficacy and adverse effects of ... [pmc.ncbi.nlm.nih.gov]
2. Dasatinib is superior to imatinib in adult Ph + ALL [pubmed.ncbi.nlm.nih.gov]
3. Comparison of the Efficacy Among Nilotinib, Dasatinib, ... [pubmed.ncbi.nlm.nih.gov]
4. JALSG trial: Dasatinib vs imatinib in adult Ph+ ALL [lymphoblastic-hub.com]
5. Comparison of the Efficacy Among Nilotinib, Dasatinib ... [sciencedirect.com]

To cite this document: Smolecule. [Flumatinib vs imatinib dasatinib inhibitory potency Ph+ ALL cell lines]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b547876#flumatinib-vs-imatinib-dasatinib-inhibitory-potency-ph-all-cell-lines>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com